2-amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide
Overview
Description
2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide (ACPT-5S) is an important organic compound that has been studied extensively in recent years due to its potential applications in the fields of medicine and chemistry. ACPT-5S is a cyclic sulfonamide derivative with a five-membered thiazole ring and a cyclopropylmethyl substituent. It has been used in the synthesis of various pharmaceuticals, including antibiotics, antifungals, and anticancer drugs. Additionally, ACPT-5S has been studied for its potential as a therapeutic agent in the treatment of various diseases, including cancer, diabetes, and neurological disorders.
Scientific Research Applications
2-amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide has been widely studied in scientific research due to its potential applications in the fields of medicine and chemistry. In particular, this compound has been studied for its potential as a therapeutic agent in the treatment of various diseases, including cancer, diabetes, and neurological disorders. Additionally, this compound has been used in the synthesis of various pharmaceuticals, including antibiotics, antifungals, and anticancer drugs.
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit the activity of certain enzymes, such as histone deacetylase (hdac) and breakpoint cluster abl (bcr-abl), which play crucial roles in cell proliferation and survival .
Mode of Action
It’s likely that it interacts with its targets, potentially inhibiting their activity and leading to changes in cellular processes .
Biochemical Pathways
Compounds with similar structures have been shown to affect pathways related to cell proliferation and survival, potentially through the inhibition of enzymes like hdac and bcr-abl .
Result of Action
Similar compounds have been shown to exhibit antiproliferative activities against various human cancer cell lines .
Advantages and Limitations for Lab Experiments
2-amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide has several advantages and limitations for laboratory experiments. The advantages of this compound include its low cost, its ease of synthesis, and its ability to inhibit the activity of enzymes involved in the synthesis of DNA and RNA. The limitations of this compound include its limited solubility in water and its potential toxicity.
Future Directions
The potential applications of 2-amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide are numerous and are yet to be fully explored. Potential future directions for this compound include further research into its mechanism of action, its potential as a therapeutic agent in the treatment of various diseases, and its potential as a drug delivery system. Additionally, further research into the synthesis of this compound and its derivatives could lead to the development of new and improved pharmaceuticals.
properties
IUPAC Name |
2-amino-N-(cyclopropylmethyl)-1,3-thiazole-5-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O2S2/c8-7-9-4-6(13-7)14(11,12)10-3-5-1-2-5/h4-5,10H,1-3H2,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAQHUZPIDQLYLN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNS(=O)(=O)C2=CN=C(S2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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